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Compound of Interest

1-lodo-4-(2-

Compound Name:
methoxyethoxy)benzene

CAS No.: 102293-99-2

Cat. No.: B3074756

Get Quote

Executive Summary

1-lodo-4-(2-methoxyethoxy)benzene (CAS: 102293-99-2) is a specialized aryl iodide building
block used extensively in medicinal chemistry and materials science.[1] Its structure combines
a reactive para-iodide handle—ideal for cross-coupling reactions (Suzuki-Miyaura,
Sonogashira)—with a short polyethylene glycol (PEG) ether tail. This "mini-PEG" motif is
critical in drug discovery for modulating lipophilicity (LogP) and improving the aqueous solubility
of hydrophobic scaffolds without significantly increasing molecular weight.

This guide provides a comprehensive technical framework for the characterization, synthesis,
and quality control of this compound, designed for researchers requiring high-purity standards
for downstream applications.

Physicochemical Profile

The following data establishes the baseline identity for 1-lodo-4-(2-methoxyethoxy)benzene.
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Property Specification Notes
1-lodo-4-(2-
IUPAC Name
methoxyethoxy)benzene
CAS Number 102293-99-2
C
Molecular Formula H
10
Molecular Weight 278.09 g/mol

Physical State

Low-melting solid or viscous oil

Melting point is depressed by
the ether chain; often solidifies

upon cooling.

High boiling point due to

Boiling Point ~289°C (Predicted) ] )
molecular weight and polarity.
) Limited solubility in water;
- Soluble in DCM, EtOAc, THF, ] ) )
Solubility highly soluble in organic
DMSO
solvents.
Yellowing indicates iodine
Appearance Colorless to pale yellow

liberation (decomposition).

Synthesis & Impurity Profiling

Understanding the synthesis is prerequisite to accurate characterization, as it dictates the

impurity profile. The standard industrial route is the Williamson Ether Synthesis.

Synthesis Pathway

The reaction involves the alkylation of 4-iodophenol with 1-bromo-2-methoxyethane (or the

corresponding chloro-derivative) using a base such as Potassium Carbonate (

) in a polar aprotic solvent (DMF or Acetonitrile).
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Figure 1: Synthesis pathway and potential impurity generation.

Critical Impurities

e 4-lodophenol (Starting Material): Detectable by phenolic -OH stretch in IR and broad singlet
in proton NMR (~5.0 ppm, solvent dependent).

 Inorganic Salts: Residual potassium bromide/carbonate if workup is insufficient.
e Free lodine (
): Result of light-induced deiodination during storage, causing yellow/brown discoloration.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is distinct, featuring a classic AA'BB' aromatic system and a characteristic
ethylene glycol ether pattern.

Protocol: Dissolve ~10 mg in

(0.6 mL). Acquire at 400 MHz or higher.
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Chemical Shift
( L . . Structural
Multiplicity Integration Assignment
Context
» Ppm)
Doublet (d Deshielded by
7.55 2H Ar-H (ortho to I) lodine (inductive
Hz) effect).
Shielded by
Doublet (d, ether oxygen
6.70 2H Ar-H (ortho to O)
Hz) (resonance
donation).
Triplet (t, Ar-O-CH Methylene
4.10 2H adjacent to
Hz) - phenoxy group.
Methylene
Triplet (t, -CH adjacent to
3.74 2H , :
Hz) -O-Me aliphatic
methoxy.
) -OCH Terminal
3.45 Singlet (s) 3H

methoxy group.

Note: Shifts are referenced to TMS (0.00 ppm) or residual
(7.26 ppm).

Mass Spectrometry (MS)

« lonization Mode: El (Electron Impact) or ESI+ (Electrospray).
e Molecular lon (

): 278 m/z.[2]

* |sotopic Pattern: lodine is monoisotopic (

). There is no M+2 peak characteristic of Br or Cl.

© 2026 BenchChem. All rights reserved. 4/8

Tech Support


https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm102293992
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3074756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Fragmentation (El):
o m/z 278: Parent lon.
o m/z 151: Loss of lodine (

).

o m/z 220: Loss of methoxyethyl chain (Ar-O cleavage).

Infrared Spectroscopy (FT-IR)

e C-H Stretch (Aromatic): 3000-3100 cm

(Weak).

e C-H Stretch (Aliphatic): 2850-2950 cm

(Medium, due to PEG chain).

e C=C Aromatic: 1480, 1580 cm

e C-O Ether Stretch: 1240 cm
(Asymmetric Ar-O-C) and 1050-1100 cm
(Aliphatic C-O-C).
e C-| Stretch: ~500-600 cm
(Often fingerprint region).
Purity Assessment Protocol (HPLC)
To ensure suitability for cross-coupling, purity must be >97%.

Method Parameters:

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 um).
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» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: 5% B to 95% B over 15 minutes.

» Flow Rate: 1.0 mL/min.

e Detection: UV at 254 nm (Aromatic absorption).
Acceptance Criteria:

e Main peak retention time (RT) consistent with standard.
» No single impurity > 0.5%.

o Total impurities < 3.0%.

Handling & Stability

» Light Sensitivity: Aryl iodides are photosensitive. Store in amber vials wrapped in foil.

o Oxidation: The ether chain is susceptible to peroxide formation over long periods. Store
under nitrogen/argon at 2—8°C.

e Re-purification: If the compound turns brown (iodine release), dissolve in ethyl acetate and
wash with 10% sodium thiosulfate solution, then dry and concentrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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